Cas no 1803570-95-7 (2-bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine)

• Product Name: 2-bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine
• CAS No: 1803570-95-7
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4615809
• PubChem ID: 91654355
• Update Time: 2025-10-31

2-bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine
• 3-Pyridinamine, 2-bromo-4-(difluoromethyl)-6-methoxy-

• Inchi： 1S/C7H7BrF2N2O/c1-13-4-2-3(7(9)10)5(11)6(8)12-4/h2,7H,11H2,1H3
• InChI Key： CVPJDNLKQMMCTD-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(OC)=CC(C(F)F)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine (CAS No. 1803570-95-7)

2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine (CAS No. 1803570-95-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, difluoromethyl, and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₇H₇BrF₂N₂O, offers a robust platform for further chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for fluorinated pyridines like 2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's difluoromethyl group, in particular, is a hotspot for exploration, as it mimics the steric and electronic properties of a methyl group while offering improved lipophilicity.

The synthesis of 2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine typically involves multi-step reactions, including halogenation and fluorination processes. Its CAS No. 1803570-95-7 ensures precise identification in global chemical databases, facilitating regulatory compliance and intellectual property management. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity, which are critical for downstream applications.

From an industrial perspective, this compound aligns with the trend toward green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing the environmental impact of chemical production. Additionally, its role in crop protection formulations has sparked interest in the agrochemical sector, where fluorinated compounds are increasingly used to enhance pesticide efficacy and reduce environmental persistence.

For researchers and procurement specialists, understanding the stability and storage conditions of 2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine is essential. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its reactivity. The compound's compatibility with common solvents like DMSO and acetonitrile further expands its utility in high-throughput screening and combinatorial chemistry.

In summary, 2-Bromo-4-(difluoromethyl)-6-methoxypyridin-3-amine (CAS No. 1803570-95-7) represents a cutting-edge building block in modern chemistry. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in addressing global challenges in healthcare and food security. As research progresses, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and sustainable agriculture.